A graphical abstract is available for this content

A graphical abstract is available for this content

Recently, ionic liquids (ILs) have received much attention as a green and environmentally friendly medium for various chemical processes. In this study, a magnetic CuFe2O4 nanocomposite was prepared via a co-precipitation method and loaded on sepiolite (SP) activated by hydrochloric acid. Magnetic SP was functionalized with allyl triphenyl phosphonium bromide (ATPPB) as an ionic liquid. The novel polymeric nanocomposite was utilized for the highly efficient removal of polyaromatic micropollutants (fluorene) from contaminated water. The magnetic SP and synthesized adsorbent were characterized using various analytical techniques including FTIR, SEM, EDS, TEM, TGA, DSC, and VSM. The results showed that the magnetic sepiolite@CuFe2O4@ATPPB nanocomposite displayed the highly efficient removal of fluorene from water. This is due to the modification of magnetic SP by ATPPB which can improve the thermal stability and hydrophobic nature of the adsorbent surface and the occurrence of π–π interaction between the adsorbent and adsorbate. The optimum adsorption was observed at pH 8.0, 5 mg L−1 concentration, and 30 min contact time with a 20 mg adsorbent dosage corresponding to a maximum removal rate of 92%. The adsorption isotherms and kinetics were well fitted by the Freundlich and pseudo-second-order models and also the adsorption process was controlled by intra-particle diffusion.

The occurrence of antibiotic resistance in wastewater attracted interest in investigating the inactivation of antibiotic-resistant bacteria by various disinfecting agents. In this study, the removal of multi-resistant and ciprofloxacin-resistant bacteria from municipal and hospital untreated wastewater using peracetic acid (PAA) was studied. Pilot experiments were performed twice in each of two locations with untreated municipal wastewater and untreated hospital wastewater applying 25–150 mg L−1 PAA with 1–10 min contact times. These contact times were selected in order to mimic the retention time of wastewater in a pipe running from a hospital to a municipal wastewater pipe before it mixes into municipal sewer networks. Batch experiments were conducted in parallel under the same experimental and wastewater conditions to verify the PAA dosage in the pilot experiments. The numbers of multi-resistant and ciprofloxacin-resistant bacteria were twenty and five times higher, respectively, in untreated hospital wastewater compared to untreated municipal wastewater. This difference in the level of ARB could be used to specify the disinfection requirements to reduce the ARB from hospital wastewater to the level of ARB in municipal wastewater by minimally 95%. PAA degradation was swift in the pilot and batch experiments, and no adverse effects were observed for the WWTP from the residual PAA. A similarity in the removal of ciprofloxacin-resistant bacteria from the pilot experiment and batch experiments performed in the laboratory was observed. The removal of resistant bacteria increased by increasing the contact time and PAA concentration. PAA was demonstrated to be an effective disinfectant able to minimize the risk of multi-resistant and ciprofloxacin-resistant bacteria in both municipal and hospital untreated wastewater.

A pilot-scale multistage trickling constructed wetland (TCW) system was constructed from a first stage TCW filled with zeolite (TCW-A), a second stage TCW filled with lava (TCW-B), and a third stage TCW (TCW-C) for purifying groundwater polluted by NH4+-N, and the NH4+-N removal characteristics with different plants [i.e., Scirpus validus (TCWs) and Canna indica (TCWc)] at various hydraulic retention times (HRTs, 3 d and 1 d) were investigated. Efficient and stable N removals were observed in both systems at different HRTs, while the NH4+-N removal and the accumulation amount of NO3−-N decreased significantly as the HRT decreased from 3 to 1 d. A higher total inorganic nitrogen (TIN) removal was observed in the multistage TCWc compared with that in TCWs. The results of microbial analysis showed that phototrophic organisms (i.e., Bacillariophyta and Streptophyta) could contribute to the higher NO3−-N removal obtained in the multi-stage TCWc. Furthermore, the co-existence of phototrophic organisms, nitrifying bacteria (i.e., unclassified Xanthomonadaceae and Nitrospira), and denitrifying bacteria (e.g., Bradyrhizobium) has resulted in the multi-stage TCW system capable of substantially removing NH4+-N and TIN from contaminated groundwater without adding organic carbon.

Due to their uncertain public health impacts, the occurrence of some trace organic compounds (TOrCs) in domestic wastewater can be problematic for potable reuse systems seeking to avoid advanced treatment with reverse osmosis. By employing biofiltration, some TOrC attenuation may be achieved through cometabolic biotransformation by ammonia oxidizing microorganisms (AOMs). These include ammonia oxidizing archaea (AOA), ammonia oxidizing bacteria (AOB), and complete ammonia oxidizing (comammox) bacteria. This research aimed to investigate the role of AOMs in TOrC biotransformation by evaluating pilot-scale biologically active filters (BAFs) with aged activated carbon media. Three parallel columns were fed with fully nitrified secondary effluent (1) without supplementation, (2) supplemented with ammonia at 2 mg-N per L, or (3) dosed with chloramine at 0.3 mg-Cl2 per L. For highly biodegradable indicator TOrCs (caffeine, ibuprofen, and naproxen) that were spiked into the feeds at ∼500 ng L−1, the control and chloramine-dosed BAFs performed similarly and achieved an average removal of 76 ± 9%, whereas the ammonia-dosed BAF achieved only 55 ± 20%. With ammonia dosing, AOB dominated the AOM community, comprising 64% and 44% of the AOMs at the top (36 cm) and bottom (72 cm) sampling depths, respectively. In contrast, the control and chloramine-dosed filters were dominated by comammox bacteria, which generally comprised >80% of the AOM community. Our results suggest that nitrifying microorganisms may play an important role in TOrC biotransformation, but ammonia-rich environments may adversely impact important cometabolic pathways. Thus, non- or partially nitrified systems or short-term upsets in secondary biological treatment could lead to elevated concentrations of ammonia and biodegradable TOrCs in tertiary biofilter effluents. On the other hand, the selection of comammox bacteria in low-ammonia environments could lead to enhanced TOrC biotransformation.

Membrane degassing has recently been gaining attention as an ammonia treatment process. Among the various types, the adsorption solution flow type is the most commonly used as a membrane degassing process for ammonia. However, the adsorption solution flow type has a critical drawback including continuous consumption of high concentration of acid. As alternatives, there are sweep gas type and vacuum type, but they have been used limitedly for ammonia treatment due to low degassing performance. In this study, a membrane degassing technology with sweep gas and vacuum pressure hybrid type is proposed as an ammonia treatment process. The average ammonia degassing flux and average ammonia removal ratio were evaluated as parameters of degassing performance. In addition, the apparent ammonia mass transfer coefficient (k) was calculated and compared with the values reported in previous studies. Preliminary results showed an average ammonia degassing flux of 17 mg NH3 per m2 min−1 for 6 h and achieved an average ammonia removal ratio of 95.5%. The k value was about 2.03 × 103 m h−1, exhibiting similar or even higher results than the adsorption solution flow type reported previously. Considering that the use of acid is excluded as well as the excellent degassing performance, the results of this study suggest high potential of employing combination of sweep gas and vacuum pressure as a suitable membrane degassing process that can be effectively utilized for ammonia separation.

This research shows a detailed statistical study based on several scientific articles published in the last few decades related to the electrocoagulation treatment of landfill leachate. The main operational parameters are evaluated and a new factor (J) is defined in terms of the mass of oxidized metal and the initial chemical oxygen demand concentration (COD). Predictive models of COD removal for processes using anodes of aluminum or iron were developed. R2 values of 95.8% and 94.2% were achieved using aluminum and iron anodes, respectively. The standard error of estimate and absolute error were 6.69 and 5.52 for the aluminum anodes, while for the iron anodes, they are 9.26 and 7.43, respectively. The experimental results support the model. The developed model can be helpful as a first approximation in designing EC systems to remove COD from landfill leachate.

A graphical abstract is available for this content

A graphical abstract is available for this content

Nonylphenol ethoxylate surfactants find wide applications in various industries. These surfactants could be used mainly as washing agents, pesticides, and in textile and leather manufacturing. However, their presence in aquatic environments has raised significant global health concerns. To address this issue, we conducted a study to investigate the impact of surface chemical groups on the removal of nonylphenol ethoxylate (NPEO) from synthetic laundry wastewater using different samples of coal-based activated carbon. The following treatments were carried out to prepare a series of samples: acid treatment with 10% HCl at 75 °C, heat treatment at 900 °C under N2 flow, and oxidation in 10% HNO3 at 75 °C. The impact of carbon treatments on the NPEO3–17 and COD adsorption were examined by conducting batch adsorption using the modified carbons and synthetic laundry wastewater (SLWW) containing NPEO with the ethoxylate chain in the range of 3 to 17. Unmodified and modified activated carbon samples were characterized in terms of structural, morphological and chemical properties. The samples obtained by thermal treatment under N2 flow at 900 °C achieved the highest removal efficiency (of up to 99%) for the adsorption of NPEO3–17. Our results have proven that the highly improved removal efficiency of NPEO3–17 is due to the increase of surface hydrophobicity of the heat-treated activated carbon. When the concentrations were below the critical micelle concentration, the ethoxylated surfactants are adsorbed as monomers by their hydrophobic moiety on a hydrophobic surface of activated carbon. Additional experiments were carried out to describe the sorption phenomenon, followed by the determination of the kinetic of NPEO3–17 and COD removal using modified activated carbon. The application of Langmuir isotherm provided the best fit for NPEO3–17 removal and allowed the determination of the adsorption rate constant (Ka = 0.0506 L μg−1) and the maximum adsorption capacity (Qm = 2168.3 μg g−1). The initial adsorption rate for COD removal was 420 mg g−1 min−1. After ten cycles, the COD removal efficiency reduced from 80% to 50%, indicating the presence of unoccupied active sites in the activated carbon.

Iron oxide particles produced by corroding metallic pipes in drinking water networks often accumulate and form material deposits on the wall of downstream polymeric pipes. The aim of this paper is to isolate and examine the physical processes of attachment and subsequent mobilization of iron oxide particles on new PVC pipes in a full-scale laboratory operated under hydraulic conditions that are representative of actual drinking water distribution systems. Particle accumulation was quantified using: 1) a mass balance approach based on the transformation of turbidity data into iron oxide particle concentration through calibration curves, and 2) the direct observation of particles accumulated on coupon samples with automated brightfield microscopy. Results showed that: 1) the iron oxide particle concentration in the bulk water had a major impact on the extent of material deposits observed on the pipe wall; 2) gravity greatly assisted in the attachment stage of fine iron oxide particles (1–10 μm) in the invert position of the pipe. The experimental data led to the hypotheses that the fine particles were seated in the pipe wall roughness “valleys” which protected them from the flow shear force and might explain the different shear strength of material deposits.

Real-time control of stormwater systems can reduce flooding and improve water quality. Current industry real-time control strategies use simple rules based on water quantity parameters at a local scale. However, system-level control methods that also incorporate observations of water quality could provide improved control and performance. Therefore, the objective of this research is to evaluate the impact of local and system-level control approaches on flooding and sediment-related water quality in a stormwater system within the flood-prone coastal city of Norfolk, Virginia, USA. Deep reinforcement learning (RL), an emerging machine learning technique, is used to learn system-level control policies that attempt to balance flood mitigation and treatment of sediment. RL is compared to the conventional stormwater system and two methods of local-scale rule-based control: (i) industry standard predictive rule-based control with a fixed detention time and (ii) rules based on water quality observations. For the studied system, both methods of rule-based control improved water quality compared to the passive system, but increased total system flooding due to uncoordinated releases of stormwater. An RL agent learned controls that maintained target pond levels while reducing total system flooding by 4% compared to the passive system. When pre-trained from the RL agent that learned to reduce flooding, another RL agent was able to learn to decrease TSS export by an average of 52% compared to the passive system and with an average of 5% less flooding than the rule-based control methods. As the complexity of stormwater RTC implementations grows and climate change continues, system-level control approaches such as the RL used here will be needed to help mitigate flooding and protect water quality.

This work investigates the impact of the sugar-to-protein (STP) ratio on the outcome of their anaerobic cofermentation in terms of substrate conversion and product selectivity. For this purpose, a continuous stirred tank reactor was operated at pH 7 and fed with casein and glucose at different STP ratios (0.25, 0.50, 0.75, 1.00 and 2.00 in COD basis). Casein conversion was unaffected by glucose presence as long as the ratio was lower or equal to 1. In this range of STP ratio, n-butyric and n-valeric acid production was promoted due to the occurrence and progressive intensification of chain elongation processes. Conversely, STP ratios greater than 1 are associated with lower amino acids consumption, inhibition of the elongation metabolism and lower volatile fatty acids production due to the formation of alternative end products (ethanol, lactate and formate) and unidentified compounds. Interestingly, these negative effects are reversible, as lowering the sugar-to-protein ratio allows to recover protein acidification degree, process productivity and the chain elongation. Overall, this work successfully demonstrates that sugar–protein cofermentation processes can be steered by adjusting their proportions in the feedstock.

Arsenic (As) pollution is a serious worldwide problem that requires urgent attention, as this heavy metal poses a serious threat to both human and environmental health. Here, Fe3O4 was used as an in situ Fe source removal agent to study the effect of pre-dissolution time on arsenic removal by Fe3O4. Fe3O4 is uniquely well suited for the treatment of industrial wastewater due to its structural characteristics. Assays were conducted at a Fe/As molar ratio of 3 : 1, and these components were pre-dissolved at 23 °C for 2 h to establish the optimal initial conditions for Fe-mediated arsenic removal at a high temperature. The adsorption capacity of arsenic in the pre-dissolution stage was 143.99 mg g−1. After adjusting the pH value to 2.5 and allowing the Fe and As to react at 90 °C for 24 h, 99.1% of the As was precipitated from the wastewater with an initial arsenic concentration of 8276.1 mg L−1. The leaching of this As-bearing precipitate was as low as 0.3 mg L−1. As a solid iron source, Fe3O4 provides a large number of nuclear sites for arsenic precipitation in the pre-dissolution stage and the high-temperature synthesis stage. At the same time, the supersaturation of the system was regulated by controlling the reaction and dissolution characteristics. Upon further characterization, the removal of As by Fe3O4 in the pre-dissolution process was attributed to a combination of physical adsorption and chemical precipitation.

This study investigated the growth and biodiesel production of S. obliquus from autotrophic, heterotrophic and mixotrophic cultures under different nitrogen conditions. FAME productivities in the mixotrophic culture were 2.28 and 1.53 times greater than the combination of the autotrophic and heterotrophic cultures under nitrogen-replete and nitrogen-deplete conditions, respectively, which indicates that the mixotrophic process is not a simple combination of autotrophic and heterotrophic processes. Moreover, mixotrophic cultivation of S. obliquus coupled with nitrogen starvation led to the highest FAME productivity, which reached as high as 110.6 mg L−1 d−1. Furthermore, high fatty acid yield in the mixotrophic culture without nitrogen supply indicated that mixotrophic S. obliquus converted the assimilated carbon to fatty acids more effectively. This study suggests a great potential to recover COD as fatty acids via S. obliquus, where biodiesel productivity and COD recovery can be significantly improved by combining nitrogen starvation with mixotrophic cultivation.

Filtration is a common way to obtain pure drinking water by removing particles and microorganisms based on size exclusion. Cellulose-based filters are affordable and biobased option for the removal of particles but bacteria are usually too small to be removed by size exclusion alone. In this article, the surfaces of cellulose fibres in two types of commercial paper filters have been given a positive net charge to trap bacteria through electrostatic interactions without releasing any biocides. The fibres were modified with the cationic polyelectrolyte polyvinylamine polymer in single layers (1 L) or in multilayers together with the anionic polyelectrolyte polyacrylic acid (3 L or 5 L) using a water-based process at room temperature. Filtration tests show that all filters, using both types of filter papers and a number of layers, can physically remove more than 99.9% of E. coli from water and that the 3 L modified filters can remove more than 97% of cultivatable bacteria from natural water samples. The bacterial reduction increased with increasing number of filter sheets used for the filtration and the majority of the bacteria were trapped in the top sheets of the filter. The results show the potential for creating water purification filters from bio-based everyday consumable products with a simple modification process. The filters could be used in the future for point-of-use water purification that may be able to save lives without releasing bactericides.

The preferential removal of sodium sulfate over sodium chloride (fractionation) by nanofiltration (NF) is studied. A fractionation metric, M, is defined, and a simple set of equations are derived to describe its variation due to operating parameters, such as temperature and pressure. The use of these equations to explain known behavior of NF systems and suggest improvements in system or membrane design is demonstrated. Furthermore, the derived framework is applicable to all membranes used in pressure-driven technologies, without detailed characterization of specific membrane properties, such as structural parameters (pore radius, active layer thickness, tortuosity, porosity) or charge-based parameters. Given that the principal applications of NF involve the selective removal of multivalent ions over monovalent ions, the introduced metric provides a direct measure of its efficacy in such applications, and is shown to be more accurate in some cases than comparing salt rejection ratios, as usually done. Finally, the concept of ‘breakthrough’, commonly observed as the point at which rejection ratio begins to decrease with increase in pressure, is mathematically described, and its implication on selectivity discussed.

While biofilters are a stormwater treatment technology there is also the potential to use them for urban agriculture, given that they are vegetated systems. However, it has been found that vegetables irrigated with stormwater can contain concentrations of cadmium (Cd) and lead (Pb) that exceed the guidelines set by the World Health Organization (WHO). The aim of this study was to investigate the effectiveness of various filter media amendments for reducing the uptake of Cd and Pb into the edible portions of vegetables. Three types of amendments – zeolite, hydroxyapatite and lime – and three different vegetable types – broad bean (Vicia faba), kale (Brassica oleracea Acephala Group) and radish (Raphanus sativus) – were tested in laboratory-scale biofilter columns. This study found that metal concentrations in the edible portions of plants were below the WHO and Food Standards for Australia and New Zealand guideline values except for Pb in radish. The effectiveness of the amendments was dependent on the metal. Hydroxyapatite was found to be most effective for restricting plant uptake of Pb while Cd uptake was most effectively restricted by lime. Vegetable type was also found to influence plant metal uptake. Radishes were found to have the highest Pb and Cd concentration in the edible portion compared to kale or broad bean pods. This is most likely due to the edible part of radishes (i.e. the root) being in direct contact with the upper portion of the filter media, where metals predominantly accumulate, and suggests that root vegetables may not be suitable for cultivation in stormwater biofilters.

This study comparatively investigated hydroxyl and sulfate radical-based oxidation processes for the first time to enhance the disintegration degree (DD) and dewaterability of waste activated sludge (WAS). Hydrogen peroxide (HP), calcium hypochlorite (CHC), peroxymonosulfate (PMS) and peroxydisulfate (PDS) were selected as the oxidants in this study. Response surface methodology (RSM) and Box–Behnken design (BBD) were used to determine the operational parameters (oxidant dosage: 0.5–2 mmol g−1 TSS; initial pH: 2–4 for HP treatment, 2–10 for other treatments; Fe2+ to oxidant ratio: 0.5–2) at the first stage of the experiments. According to these multivariate analyses, high correlation coefficients (R2 > 95.27%) were obtained for each treatment, and the DD values of the sludge in terms of soluble COD were found to be 5.39%, 8.86%, 9.40% and 6.03% for HP, CHC, PMS and PDS treatment under optimum conditions, respectively The DD of WAS was also evaluated in terms of the concentrations of dissolved organic carbon (DOC) and total dissolved nitrogen (TDN) under the optimum conditions, and higher DDDOC (16.65%) and DDTDN (15.46%) values were obtained in the CHC treatment. The types and concentrations of extracellular polymeric substances (EPSs) were also investigated under the optimum conditions, and it was found that proteins (PN) and polysaccharides (PS) increased in the soluble EPS (SB-EPS) and loosely-bound EPS (LB-EPS), while both components decreased in the tightly-bound EPS (TB-EPS) in almost all treatments. Further experiments were performed to evaluate the temperature effect on disintegration and dewaterability of WAS, and it was found that the increase of temperature from 30 to 60 °C enhanced the DD and the reduction of the capillary suction time (CST) of the sludge samples. In terms of WAS dewaterability, a higher CST reduction was obtained in the HP treatment. The results of this study showed that higher DD and CST reduction values were achieved with hydroxyl-based oxidants, and these treatments could be used successfully in pretreatment of WAS.